Cas no 34911-51-8 (3’-Chloro-2-bromopropiophenone)

• Product Name: 3’-Chloro-2-bromopropiophenone
• CAS No: 34911-51-8
• MF: C₉H₈BrClO
• MW: 247.516221046448
• MDL: MFCD03701150
• CID: 54338
• PubChem ID: 4992116
• Update Time: 2025-06-22

3’-Chloro-2-bromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-chloropropiophenone
• 2-Bromo-1-(3-chlorophenyl)propan-1-one
• 2-Bromo-1-(3-chlorophenyl)-1-propanone
• 3’-Chloro-2-bromopropiophenone
• 2-bromo-1-(3-chloro-phenyl)-propan-1-one
• 3'-chloro-2-bromo-propiophenone
• bromochlorophenylpropanone
• omo-3-chloro-propiophenone
• AM20040250
• BROMOCHLOROPROPIO PHENONE
• AKOS000210949
• SCHEMBL633225
• OFNMQTRHMBQQEA-UHFFFAOYSA-N
• AS-0006
• 34911-51-8
• J-508146
• CS-W004079
• J-019802
• AC1538
• AB15749
• 3'-Chloro-?-bromopropiophenone
• EINECS 252-282-1
• 2-Bromo-1-(3-chlorophenyl)propan-1-one (2-Bromo-3'-chloropropiophenone)
• UNII-3OP1CI6QQX
• 1-Propanone, 2-bromo-1-(3-chlorophenyl)-
• A24700
• DTXSID10956382
• EN300-07111
• 1-Propanone,2-bromo-1-(3-chlorophenyl)-
• 2-Bromo-1-(3-chlorophenyl)-1-propanone, AldrichCPR
• .ALPHA.-BROMO-M-CHLOROPROPIOPHENONE
• SY104235
• AKOS017269060
• NS00054802
• .ALPHA.-BROMO-3-CHLOROPROPIOPHENONE
• MFCD03701150
• 3'-CHLORO-2-BROMOPROPIOPHENONE
• 3OP1CI6QQX
• ALPHA-BROMO-3-CHLOROPROPIOPHENONE
• 2-BROMO-3-CHLOROPROPIOPHENONE
• 2-Bromo-3 inverted exclamation mark -chloropropiophenone
• FT-0639220
• BROMOCHLOROPROPIO PHENONE [USP IMPURITY]
• m-chloro-alpha-bromopropiophenone
• alpha-bromo-3'chloro propiophenone
• Z56946912
• bromo-3'-chloropropiophenone
• DB-020575

• MDL： MFCD03701150
• Inchi： 1S/C9H8BrClO/c1-6(10)9(12)7-3-2-4-8(11)5-7/h2-6H,1H3
• InChI Key： OFNMQTRHMBQQEA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1)Cl)=O
• BRN： 2360404

Computed Properties

• Exact Mass: 245.94500
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.532(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.5770
• Solubility: Soluble in acetonitrile, chloroform, dichloromethane and ethyl acetate.
• PSA: 17.07000
• LogP: 3.30610
• Vapor Pressure: No data available

3’-Chloro-2-bromopropiophenone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 3’-Chloro-2-bromopropiophenone

Introduction to 3’-Chloro-2-bromopropiophenone (CAS No. 34911-51-8)

3’-Chloro-2-bromopropiophenone, identified by the chemical abstracts service number 34911-51-8, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, featuring both chloro and bromo substituents on a propiophenone backbone, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures. The presence of these halogen atoms makes it a valuable precursor for further functionalization, enabling the synthesis of a wide array of derivatives with potential applications in medicinal chemistry and material science.

The structural motif of 3’-Chloro-2-bromopropiophenone consists of a benzene ring substituted with a propiophenone group at the 2-position and a chlorine atom at the 3-position, while the 1-position is occupied by a bromine atom. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic transformations. The compound’s ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been extensively explored in recent years, facilitating the construction of biaryl and heteroaryl systems, respectively.

In the realm of pharmaceutical research, 3’-Chloro-2-bromopropiophenone has been utilized as a key building block in the synthesis of biologically active molecules. Its halogenated structure allows for efficient introduction of additional functional groups through palladium-catalyzed reactions, enabling the creation of novel drug candidates. For instance, recent studies have demonstrated its application in generating substituted phenols and amides, which are known to exhibit pharmacological properties ranging from anti-inflammatory to anticancer effects. The compound’s role in these syntheses underscores its importance as a versatile intermediate in drug discovery pipelines.

Moreover, the reactivity of 3’-Chloro-2-bromopropiophenone extends beyond traditional cross-coupling reactions. It has been employed in radical-mediated transformations, including homocoupling and polymerization processes, where its halogen atoms serve as initiation points for chain-growth mechanisms. These applications highlight the compound’s broad utility in synthetic organic chemistry, particularly in scenarios requiring controlled radical reactions. The ability to manipulate such reactions opens up new avenues for material design, including the development of advanced polymers with tailored properties.

Recent advancements in green chemistry have also influenced the utilization of 3’-Chloro-2-bromopropiophenone. Researchers have been exploring solvent-free and catalytic methods to enhance the efficiency of its transformations, reducing waste and improving yields. Such efforts align with global trends toward sustainable chemical practices, ensuring that compounds like 3’-Chloro-2-bromopropiophenone can be utilized responsibly while maintaining their synthetic value. The integration of these methodologies not only supports environmental goals but also enhances cost-effectiveness in industrial applications.

The compound’s significance is further underscored by its role in synthesizing complex natural products and agrochemicals. For example, derivatives of 3’-Chloro-2-bromopropiophenone have been employed in constructing scaffolds mimicking bioactive molecules found in plants and microorganisms. These natural product-inspired structures often exhibit potent biological activities, making them valuable starting points for developing new therapeutic agents. The versatility of 3’-Chloro-2-bromopropiophenone in such contexts demonstrates its enduring relevance across multiple disciplines within organic chemistry.

In conclusion, 3’-Chloro-2-bromopropiophenone (CAS No. 34911-51-8) represents a cornerstone intermediate with far-reaching applications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways, from cross-coupling to radical reactions, while recent innovations continue to expand its utility through sustainable practices. As research progresses, the compound is poised to remain a critical tool for chemists seeking to develop novel molecules with significant societal impact.